1-[3-(2-chloro-6-nitrophenoxy)benzoyl]-4-methylpiperazine

• IUPAC Name: [3-(2-chloro-6-nitrophenoxy)phenyl]-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C18H18ClN3O4/c1-20-8-10-21(11-9-20)18(23)13-4-2-5-14(12-13)26-17-15(19)6-3-7-16(17)22(24)25/h2-7,12H,8-11H2,1H3
• InChI Key: WLNRSFNWQNCZMZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=CC(=CC=C2)OC3=C(C=CC=C3Cl)[N+](=O)[O-]
• Molecular Formula: C18H18ClN3O4
• Molecular Weight: 375.8 g/mol

Description

1-[3-(2-chloro-6-nitrophenoxy)benzoyl]-4-methylpiperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is also known as CNB-001 and has been studied extensively for its neuroprotective properties.

Mechanism of Action

CNB-001 works by inhibiting the activity of enzymes that cause oxidative stress and inflammation in the brain. It also activates the production of neurotrophic factors that promote the growth and survival of neurons in the brain. These mechanisms of action make CNB-001 a potential therapeutic agent for the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
CNB-001 has been shown to have a variety of biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation in the brain, increase the production of neurotrophic factors, and improve cognitive function. CNB-001 has also been found to have a protective effect on neurons and to promote their survival.

Advantages and Limitations for Lab Experiments

One of the advantages of CNB-001 is its potential therapeutic applications in the treatment of neurodegenerative diseases. It has also been found to have anti-inflammatory properties and may have applications in the treatment of inflammatory diseases. One of the limitations of CNB-001 is that it is still in the early stages of research and has not yet been tested in clinical trials.

Future Directions

There are many future directions for research on CNB-001. One area of research is the development of new synthesis methods for CNB-001 that are more efficient and cost-effective. Another area of research is the investigation of CNB-001's potential therapeutic applications in the treatment of neurodegenerative and inflammatory diseases. Further research is also needed to determine the optimal dosage and administration of CNB-001 for therapeutic use. Finally, the safety and efficacy of CNB-001 need to be evaluated in clinical trials to determine its potential as a therapeutic agent.

Scientific Research Applications

CNB-001 has been studied extensively for its neuroprotective properties. It has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's, Parkinson's, and Huntington's. CNB-001 has also been found to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as multiple sclerosis.